Cas no 1285530-33-7 (2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide)

• Product Name: 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide
• CAS No: 1285530-33-7
• MF: C₁₄H₂₁BN₂O₄
• MW: 292.138543844223
• MDL: MFCD14702519
• CID: 3160718
• PubChem ID: 49760501
• Update Time: 2025-09-26

2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide
• 2-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide
• MFCD14702519
• DTXSID701131277
• 2-(2-Methoxyacetamido)pyridine-4-boronic acid pinacol ester
• 2-Methoxy-N-(4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetaMide
• 1285530-33-7
• G81861
• SCHEMBL1555262
• 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]acetamide
• 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]acetamide
• BICIVICGRFNJIG-UHFFFAOYSA-N

• MDL： MFCD14702519
• Inchi： 1S/C14H21BN2O4/c1-13(2)14(3,4)21-15(20-13)10-6-7-16-11(8-10)17-12(18)9-19-5/h6-8H,9H2,1-5H3,(H,16,17,18)
• InChI Key： BICIVICGRFNJIG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)NC(COC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1594373Da
• Monoisotopic Mass: 292.1594373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide

Comprehensive Overview of 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide (CAS No. 1285530-33-7)

2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide (CAS No. 1285530-33-7) is a specialized boronic ester-containing compound widely utilized in pharmaceutical research, organic synthesis, and material science. Its unique molecular structure, featuring a pyridine core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. Researchers increasingly focus on this compound due to its role in synthesizing biologically active molecules and advanced materials.

The growing demand for boron-based compounds like 1285530-33-7 aligns with trends in precision medicine and green chemistry. Searches for "boronic acid derivatives in drug design" or "pyridine boronate applications" highlight its relevance. This compound’s stability under aqueous conditions and compatibility with palladium catalysis further enhance its appeal for high-throughput screening and catalytic transformations. Recent studies also explore its potential in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

From a synthetic chemistry perspective, 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide offers exceptional versatility. Its electron-rich pyridine ring facilitates regioselective functionalization, while the dioxaborolane group ensures efficient C-C bond formation. These properties address common challenges in constructing heterocyclic scaffolds, a frequent search query among chemists. Additionally, its methoxyacetamide side chain introduces polarity, improving solubility for bioavailability optimization—a critical factor in lead compound development.

In material science, this compound contributes to organic electronics and sensor technologies. Its boron-nitrogen coordination sites enable the design of luminescent materials and molecular recognition systems. Queries like "boronate-functionalized sensors" or "pyridine-based OLED materials" reflect interdisciplinary interest. The compound’s thermal stability and tunable electronic properties make it suitable for optoelectronic devices, aligning with the push for sustainable energy solutions.

Quality control of CAS No. 1285530-33-7 involves rigorous HPLC and NMR validation to ensure purity for high-yield reactions. Suppliers emphasize batch-to-batch consistency, a key concern for researchers troubleshooting "Suzuki coupling low yield" issues. Proper storage under inert atmosphere prevents hydrolysis of the dioxaborolane group, preserving reactivity. These practical considerations are frequently discussed in synthetic methodology forums and patent literature.

Future applications of 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl] acetamide may expand into bioconjugation and therapeutic radiopharmaceuticals, areas gaining traction in cancer research. Its boron neutron capture therapy (BNCT) potential is under preliminary investigation, responding to searches for "boron in oncology." As AI-driven molecular design accelerates, this compound’s structure-activity relationships will likely feature in computational chemistry datasets.